Cas no 1207033-70-2 (N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide)

• Product Name: N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide
• CAS No: 1207033-70-2
• MF: C₂₄H₂₆N₄O₂
• MW: 402.488845348358
• CID: 5969395
• PubChem ID: 45505198
• Update Time: 2025-05-20

N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide
• SR-01000925655
• N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)-1H-indole-3-carboxamide
• AKOS024525146
• SR-01000925655-1
• N-[4-[4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl]phenyl]-1H-indole-3-carboxamide
• F5858-0317
• N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-1H-indole-3-carboxamide
• 1207033-70-2

• Inchi： 1S/C24H26N4O2/c29-23(21-16-25-22-5-2-1-4-20(21)22)26-18-8-10-19(11-9-18)27-12-3-13-28(15-14-27)24(30)17-6-7-17/h1-2,4-5,8-11,16-17,25H,3,6-7,12-15H2,(H,26,29)
• InChI Key： YREMFZOEEXHGJX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCN(C2C=CC(=CC=2)NC(C2=CNC3C=CC=CC2=3)=O)CCC1

Computed Properties

• Exact Mass: 402.20557608g/mol
• Monoisotopic Mass: 402.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide

Recent Advances in the Study of N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide (CAS: 1207033-70-2)

The compound N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide (CAS: 1207033-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of investigation has been the compound's interaction with cellular targets, particularly those involved in signal transduction pathways. Preliminary data suggest that N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide exhibits high affinity for certain protein kinases, which play a critical role in regulating cell proliferation and survival. This has led to hypotheses about its potential use in oncology, where dysregulation of these pathways is a hallmark of many cancers. In vitro studies have demonstrated potent inhibitory effects on cancer cell lines, with IC50 values in the nanomolar range, highlighting its potential as a lead compound for further development.

In addition to its anticancer properties, recent research has explored the compound's applicability in neurological disorders. The presence of the indole moiety, a common feature in many neuroactive compounds, suggests potential interactions with neurotransmitter systems. Early-stage studies have indicated that N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide may modulate serotonin receptors, which could have implications for the treatment of mood disorders such as depression and anxiety. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Pharmacokinetic studies have also been a focal point of recent research. The compound's bioavailability, metabolic stability, and distribution properties have been evaluated in preclinical models. Results indicate that N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide exhibits favorable pharmacokinetic characteristics, including good oral absorption and moderate plasma half-life. These properties are critical for its development as a therapeutic agent, as they influence dosing regimens and overall efficacy. However, challenges such as potential drug-drug interactions and hepatic metabolism need to be addressed in future studies.

Another significant aspect of the recent research is the exploration of synthetic routes and structural analogs. Optimizing the synthesis of N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide has been a priority to ensure scalability and cost-effectiveness for potential commercial production. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. Additionally, the development of structural analogs has provided insights into structure-activity relationships (SAR), enabling the identification of derivatives with enhanced potency and selectivity.

In conclusion, the compound N-4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl-1H-indole-3-carboxamide (CAS: 1207033-70-2) represents a promising candidate for further investigation in both oncology and neurology. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable lead compound. Future research should focus on advancing preclinical studies, optimizing synthetic methodologies, and exploring additional therapeutic applications to fully realize its potential in the pharmaceutical industry.